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Compound of Interest

Compound Name: 2,6-Dihydroxynicotinic acid

Cat. No.: B079409

An In-depth Examination of 2,6-Dihydroxyisonicotinic Acid (Citrazinic Acid) and its Isomeric
Relatives for Applications in Research and Drug Development.

Introduction

The nomenclature of dihydroxylated pyridine carboxylic acids can present ambiguities. While
"2,6-dihydroxynicotinic acid" systematically refers to 2,6-dihydroxypyridine-3-carboxylic acid,
the more prominent and well-documented isomer is 2,6-dihydroxyisonicotinic acid (2,6-
dihydroxypyridine-4-carboxylic acid), commonly known as Citrazinic Acid. This guide will focus
primarily on Citrazinic Acid due to its significant role as a versatile chemical intermediate and its
intriguing photophysical properties. We will also provide a comparative overview of related
monohydroxylated nicotinic acids to offer a comprehensive resource for researchers, scientists,
and drug development professionals.

Core Compound Profile: 2,6-Dihydroxyisonicotinic
Acid (Citrazinic Acid)

Citrazinic acid is a heterocyclic compound that serves as a crucial building block in the
synthesis of a variety of organic molecules, from pharmaceuticals to advanced materials.[1]

Chemical Identifiers and Physicochemical Properties

The key identifiers and properties of Citrazinic Acid are summarized below for easy reference.
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Property Value Reference
CAS Number 99-11-6 [2]
Molecular Formula CeHsNOa4 [2]
Molecular Weight 155.11 g/mol [3]

6-Hydroxy-2-oxo0-1,2-
IUPAC Name dihydropyridine-4-carboxylic [2]
acid

Citrazinic acid, 2,6-

Dihydroxyisonicotinic acid, 2,6-
Synonyms , . (2]
Dihydroxypyridine-4-carboxylic

acid
Appearance Yellow powder [2]
Melting Point >300 °C (decomposes) [2]

Slightly soluble in water,
. methanol, DMSO, and acidic
Solubility _ . (2]
solutions. Very soluble in

alkaline solutions.

Experimental Protocols: Synthesis of Citrazinic Acid

A common and efficient method for synthesizing Citrazinic Acid is through the hydrothermal
reaction of citric acid and urea.

Protocol: Hydrothermal Synthesis of Citrazinic Acid

This protocol is adapted from a patented method and offers high purity and yield.
Materials:

« Citric acid

e Urea
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Deionized water

Hydrothermal synthesis reactor (autoclave)
Ultrasonic bath

Centrifuge

Drying oven

Procedure:

Solution Preparation: Dissolve citric acid (e.g., 1.22 g, 5.8 mmol) and urea (e.g., 1.39 g, 23.1
mmol) in deionized water (e.g., 60 mL).

Ultrasonication: Subject the solution to ultrasonic treatment for approximately 10 minutes to
ensure uniform mixing.[4]

Hydrothermal Reaction: Transfer the mixed solution to a hydrothermal reactor. Heat the
reactor in an oven at a set temperature between 160-200°C for a duration of 2-6 hours. For
instance, heating at 185°C for 2 hours has been shown to be effective.[4]

Cooling and Isolation: After the reaction, allow the reactor to cool to room temperature. The
product will be a dark green solution.

Purification: Centrifuge the resulting solution at high speed. Decant the supernatant and
collect the yellow precipitate.

Drying: Dry the precipitate in an oven to obtain the final Citrazinic Acid product. This method
can yield a product with a purity of over 96%.[4]

Applications in Research and Drug Development

Citrazinic acid's utility in the scientific and pharmaceutical sectors is multifaceted.

e Pharmaceutical Intermediate: It is a key starting material for the synthesis of various active
pharmaceutical ingredients (APIs). Its structure allows for diverse chemical modifications to
create complex molecules for new drug candidates.[1] One notable application is in the
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synthesis of Isoniazid, an anti-tubercular agent, from citric acid via Citrazinic Acid.[5] It has
also been reported to block a tuberculosis enzyme and is used to create pyrimidinone and
oxazinone derivatives.[6][7]

o Fluorescent Probe and Carbon Nanodots: Citrazinic acid is intrinsically fluorescent and is a
key component in the formation of carbon nanodots (CNDs) when synthesized from citric
acid and a nitrogen source like urea.[2] The fluorescence of these CNDs can be tuned by
altering the pH.[2] This property makes it valuable for applications in bioimaging and sensing.

[81°]

o Chemical Reagent: It is used in various industries, including photography as a component in
color developers, in electroplating as an inhibitor and cosolvent, and in the production of
reactive dyes.[10]

Tautomerism and Dimerization

Citrazinic acid exists as multiple tautomers and has a strong tendency to form dimers in
solution, which significantly influences its optical properties.[2][8][11] The keto-enol
tautomerism is a key characteristic.

Tautomeric equilibrium of Citrazinic Acid.

Workflow for High-Throughput Screening

Given its role as a precursor for bioactive molecules, a logical application in drug discovery
would be to use a Citrazinic Acid-based scaffold in high-throughput screening (HTS) to identify
enzyme inhibitors.
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Workflow for HTS of Citrazinic Acid Derivatives

Library of Citrazinic Target Enzyme Assay
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Click to download full resolution via product page

A logical workflow for identifying enzyme inhibitors from a library of Citrazinic Acid derivatives.
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Related Compounds: Monohydroxylated Nicotinic
Acids

To provide a broader context, this section details the properties and relevance of two key
monohydroxylated isomers of nicotinic acid.

~hemical Identif | Physicochemical :

6-Hydroxynicotinic  2-Hydroxynicotinic

Property . . Reference
Acid Acid

CAS Number 5006-66-6 609-71-2 [12][13]

Molecular Formula CeHsNOs3 CeHsNOs3 [12][13]

Molecular Weight 139.11 g/mol 139.11 g/mol [12][13]
6-Ox0-1,6- 2-Oxo-1,2-

IUPAC Name dihydropyridine-3- dihydropyridine-3- [12][13]
carboxylic acid carboxylic acid

) White to light yellow
Appearance Off-white powder [12][14]
powder

Melting Point >300 °C 258-261 °C [15]

Biological Significance and Applications

e 6-Hydroxynicotinic Acid: This compound is a metabolite in the bacterial degradation of
nicotinic acid.[12] The enzyme 6-hydroxynicotinate 3-monooxygenase catalyzes its
decarboxylative hydroxylation, a process that has been a subject of mechanistic studies.[16]
[17][18] It is also used as a biomarker for diagnosing Pseudomonas aeruginosa infections.
[19]

o 2-Hydroxynicotinic Acid: This acid and its derivatives have been investigated for their
biological activities. For instance, novel 2-hydroxynicotinoyl-serine-butyl esters have been
synthesized and shown to have antibiotic activity against bacteria such as Bacillus subtilis
and Staphylococcus aureus.[20] It is also used as an intermediate in the synthesis of
agrochemicals.[15][21]
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Bacterial Nicotinic Acid Degradation Pathway

The degradation of nicotinic acid by aerobic bacteria like Pseudomonas putida involves 6-
hydroxynicotinic acid as a key intermediate.

Bacterial Nicotinic Acid Degradation

—— Nicotinate (6 ic) 6 25-D \ Further f—
Hydroxylase Acid (6-HNA) 3-Monooxygenase (NicC) (2,5-DHP) Enzymatic Steps

Click to download full resolution via product page

Simplified pathway of nicotinic acid degradation in Pseudomonas putida.

Conclusion

This technical guide provides a detailed overview of 2,6-dihydroxyisonicotinic acid (Citrazinic
Acid) and its related monohydroxylated nicotinic acid isomers. By clarifying the nomenclature
and presenting key data in a structured format, this document serves as a valuable resource
for researchers in chemistry, biology, and pharmaceutical sciences. The provided experimental
insights, application workflows, and pathway diagrams are intended to facilitate further
research and development in these exciting areas of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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